Cas no 91794-14-8 (Forestine)

• Product Name: Forestine
• CAS No: 91794-14-8
• Molecular Formula: C₃₃H₄₇NO₉
• Molecular Weight: 601.727590799332
• CID: 813005
• PubChem ID: 185129

Forestine Properties

Names and Identifiers

• Aconitane-8,13,14-triol,20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 14-(4-methoxybenzoate), (1a,6a,14a,16b)-
• Forestine
• Bikhaconine 14-p-methoxybenzoate
• DTXSID70919519
• 20-Ethyl-8,13-dihydroxy-1,6,16-trimethoxy-4-(methoxymethyl)aconitan-14-yl 4-methoxybenzoate
• Aconitane-8,13,14-triol, 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 14-(4-methoxybenzoate), (1alpha,6alpha,14alpha,16beta)-
• [11-ethyl-5,8-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• 91794-14-8

• InChIKey： BDDLZZSRQWCCDP-UHFFFAOYSA-N
• Inchi： 1S/C33H47NO9/c1-7-34-16-30(17-38-2)13-12-21(40-4)33-20-14-31(36)22(41-5)15-32(37,24(27(33)34)25(42-6)26(30)33)23(20)28(31)43-29(35)18-8-10-19(39-3)11-9-18/h8-11,20-28,36-37H,7,12-17H2,1-6H3
• SMILES： OC12CC(C3(C(C1C(C3)C13C(CCC4(COC)CN(CC)C1C2C(C34)OC)OC)OC(C1C=CC(=CC=1)OC)=O)O)OC

Computed Properties

• Exact Mass: 601.325
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 601.325
• Heavy Atom Count: 43
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 116

Experimental Properties

• Refractive Index: 1.603
• Boiling Point: 687.8°C at 760 mmHg
• Flash Point: 369.8°C
• Density: 1.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids